Naphtho[1,2-d]thiazol-2-amine

• CAS No.: 40172-65-4
• Product Name: Naphtho[1,2-d]thiazol-2-amine
• Molecular Formula: C11H8N2S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: benzo[e][1,3]benzothiazol-2-amine
• Standard InChI: InChI=1S/C11H8N2S/c12-11-13-10-8-4-2-1-3-7(8)5-6-9(10)14-11/h1-6H,(H2,12,13)
• Standard InChIKey: FECQXVPRUCCUIL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC3=C2N=C(S3)N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2N=C(S3)N
• Appearance: Solid powder
• Description: SKA-31 is an activator of KCa2 and KCa3.1 calcium-activated potassium channels.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: naphtho(1,2-d)thiazol-2-ylamine; SKA-31
• Reference: 1: Mathew John C, Khaddaj Mallat R, George G, Kim T, Mishra RC, Braun AP. Pharmacologic targeting of endothelial Ca(2+)-activated K(+) channels: A strategy to improve cardiovascular function. Channels (Austin). 2018 Jan 1;12(1):126-136. doi: 10.1080/19336950.2018.1454814. PubMed PMID: 29577810.; 2: Bondarenko AI, Panasiuk O, Okhai I, Montecucco F, Brandt KJ, Mach F. Ca(2+)-dependent potassium channels and cannabinoid signaling in the endothelium of apolipoprotein E knockout mice before plaque formation. J Mol Cell Cardiol. 2018 Feb;115:54-63. doi: 10.1016/j.yjmcc.2018.01.002. Epub 2018 Jan 3. PubMed PMID: 29305938.; 3: Pillozzi S, D'Amico M, Bartoli G, Gasparoli L, Petroni G, Crociani O, Marzo T, Guerriero A, Messori L, Severi M, Udisti R, Wulff H, Chandy KG, Becchetti A, Arcangeli A. The combined activation of K(Ca)3.1 and inhibition of K(v)11.1/hERG1 currents contribute to overcome Cisplatin resistance in colorectal cancer cells. Br J Cancer. 2018 Jan;118(2):200-212. doi: 10.1038/bjc.2017.392. Epub 2017 Nov 21. PubMed PMID: 29161243; PubMed Central PMCID: PMC5785745.; 4: Lee H, Koh BH, Peri LE, Corrigan RD, Lee HT, George NE, Bhetwal BP, Xie Y, Perrino BA, Chai TC, Sanders KM, Koh SD. Premature contractions of the bladder are suppressed by interactions between TRPV4 and SK3 channels in murine detrusor PDGFRα(+) cells. Sci Rep. 2017 Sep 25;7(1):12245. doi: 10.1038/s41598-017-12561-7. PubMed PMID: 28947806; PubMed Central PMCID: PMC5613012.; 5: Brown BM, Shim H, Wulff H. Are there superagonists for calcium-activated potassium channels? Channels (Austin). 2017 Nov 2;11(6):504-506. doi: 10.1080/19336950.2017.1376971. Epub 2017 Oct 5. PubMed PMID: 28876978; PubMed Central PMCID: PMC5786189.; 6: Brown BM, Shim H, Zhang M, Yarov-Yarovoy V, Wulff H. Structural Determinants for the Selectivity of the Positive KCa3.1 Gating Modulator 5-Methylnaphtho[2,1-d]oxazol-2-amine (SKA-121). Mol Pharmacol. 2017 Oct;92(4):469-480. doi: 10.1124/mol.117.109421. Epub 2017 Jul 31. PubMed PMID: 28760780; PubMed Central PMCID: PMC5588545.; 7: Oliván-Viguera A, Lozano-Gerona J, López de Frutos L, Cebolla JJ, Irún P, Abarca-Lachen E, García-Malinis AJ, García-Otín ÁL, Gilaberte Y, Giraldo P, Köhler R. Inhibition of Intermediate-Conductance Calcium-Activated K Channel (KCa3.1) and Fibroblast Mitogenesis by α-Linolenic Acid and Alterations of Channel Expression in the Lysosomal Storage Disorders, Fabry Disease, and Niemann Pick C. Front Physiol. 2017 Jan 31;8:39. doi: 10.3389/fphys.2017.00039. eCollection 2017. PubMed PMID: 28197106; PubMed Central PMCID: PMC5281581.; 8: Bondarenko AI, Montecucco F, Panasiuk O, Sagach V, Sidoryak N, Brandt KJ, Mach F. GPR55 agonist lysophosphatidylinositol and lysophosphatidylcholine inhibit endothelial cell hyperpolarization via GPR-independent suppression of Na(+)-Ca(2+) exchanger and endoplasmic reticulum Ca(2+) refilling. Vascul Pharmacol. 2017 Feb;89:39-48. doi: 10.1016/j.vph.2017.01.002. Epub 2017 Jan 5. PubMed PMID: 28064014.; 9: Wang LP, Fan SJ, Li SM, Wang XJ, Gao JL, Yang XH. Protective role of ACE2-Ang-(1-7)-Mas in myocardial fibrosis by downregulating K(Ca)3.1 channel via ERK1/2 pathway. Pflugers Arch. 2016 Nov;468(11-12):2041-2051. Epub 2016 Sep 3. PubMed PMID: 27592222.; 10: Mishra RC, Mitchell JR, Gibbons-Kroeker C, Wulff H, Belenkie I, Tyberg JV, Braun AP. A pharmacologic activator of endothelial KCa channels increases systemic conductance and reduces arterial pressure in an anesthetized pig model. Vascul Pharmacol. 2016 Apr;79:24-31. doi: 10.1016/j.vph.2015.07.016. Epub 2015 Aug 1. PubMed PMID: 26239885; PubMed Central PMCID: PMC5710011.; 11: Christophersen P, Wulff H. Pharmacological gating modulation of small- and intermediate-conductance Ca(2+)-activated K(+) channels (KCa2.x and KCa3.1). Channels (Austin). 2015;9(6):336-43. doi: 10.1080/19336950.2015.1071748. Epub 2015 Jul 28. Review. PubMed PMID: 26217968; PubMed Central PMCID: PMC4850045.; 12: Kong BW, Vanhoutte PM, Man RY, Leung SW. 17β-estradiol potentiates endothelium-dependent nitric oxide- and hyperpolarization-mediated relaxations in blood vessels of male but not female apolipoprotein-E deficient mice. Vascul Pharmacol. 2015 Aug;71:166-73. doi: 10.1016/j.vph.2015.02.009. Epub 2015 Apr 11. PubMed PMID: 25869512.; 13: Mishra RC, Wulff H, Hill MA, Braun AP. Inhibition of Myogenic Tone in Rat Cremaster and Cerebral Arteries by SKA-31, an Activator of Endothelial KCa2.3 and KCa3.1 Channels. J Cardiovasc Pharmacol. 2015 Jul;66(1):118-27. doi: 10.1097/FJC.0000000000000252. PubMed PMID: 25815673; PubMed Central PMCID: PMC4500737.; 14: Cao Z, Zou X, Cui Y, Hulsizer S, Lein PJ, Wulff H, Pessah IN. Rapid throughput analysis demonstrates that chemicals with distinct seizurogenic mechanisms differentially alter Ca2+ dynamics in networks formed by hippocampal neurons in culture. Mol Pharmacol. 2015 Apr;87(4):595-605. doi: 10.1124/mol.114.096701. Epub 2015 Jan 12. PubMed PMID: 25583085; PubMed Central PMCID: PMC4366799.; 15: Oliván-Viguera A, Valero MS, Coleman N, Brown BM, Laría C, Murillo MD, Gálvez JA, Díaz-de-Villegas MD, Wulff H, Badorrey R, Köhler R. A novel pan-negative-gating modulator of KCa2/3 channels, fluoro-di-benzoate, RA-2, inhibits endothelium-derived hyperpolarization-type relaxation in coronary artery and produces bradycardia in vivo. Mol Pharmacol. 2015 Feb;87(2):338-48. doi: 10.1124/mol.114.095745. Epub 2014 Dec 2. PubMed PMID: 25468883; PubMed Central PMCID: PMC4293453.; 16: Chaston DJ, Haddock RE, Howitt L, Morton SK, Brown RD, Matthaei KI, Hill CE. Perturbation of chemical coupling by an endothelial Cx40 mutant attenuates endothelium-dependent vasodilation by KCa channels and elevates blood pressure in mice. Pflugers Arch. 2015 Sep;467(9):1997-2009. doi: 10.1007/s00424-014-1640-x. Epub 2014 Nov 5. PubMed PMID: 25369777.; 17: Coleman N, Brown BM, Oliván-Viguera A, Singh V, Olmstead MM, Valero MS, Köhler R, Wulff H. New positive Ca2+-activated K+ channel gating modulators with selectivity for KCa3.1. Mol Pharmacol. 2014 Sep;86(3):342-57. doi: 10.1124/mol.114.093286. Epub 2014 Jun 23. PubMed PMID: 24958817; PubMed Central PMCID: PMC4152908.; 18: Waeckel L, Bertin F, Clavreul N, Damery T, Köhler R, Paysant J, Sansilvestri-Morel P, Simonet S, Vayssettes-Courchay C, Wulff H, Verbeuren TJ, Félétou M. Preserved regulation of renal perfusion pressure by small and intermediate conductance KCa channels in hypertensive mice with or without renal failure. Pflugers Arch. 2015 Apr;467(4):817-31. doi: 10.1007/s00424-014-1542-y. Epub 2014 Jun 7. PubMed PMID: 24903240.; 19: Mishra RC, Wulff H, Cole WC, Braun AP. A pharmacologic activator of endothelial KCa channels enhances coronary flow in the hearts of type 2 diabetic rats. J Mol Cell Cardiol. 2014 Jul;72:364-73. doi: 10.1016/j.yjmcc.2014.04.013. Epub 2014 Apr 29. PubMed PMID: 24787473.; 20: Jenkins DP, Yu W, Brown BM, Løjkner LD, Wulff H. Development of a QPatch automated electrophysiology assay for identifying KCa3.1 inhibitors and activators. Assay Drug Dev Technol. 2013 Nov-Dec;11(9-10):551-60. doi: 10.1089/adt.2013.543. PubMed PMID: 24351043; PubMed Central PMCID: PMC3870577.
• PubChem Compound: 94880
• Last Modified: Nov 11 2021